Cas no 1822677-94-0 (6-Chloro-5-methylpyridazin-3(2h)-one)

6-Chloro-5-methylpyridazin-3(2h)-one structure
1822677-94-0 structure
Product Name:6-Chloro-5-methylpyridazin-3(2h)-one
CAS No:1822677-94-0
MF:C5H5ClN2O
MW:144.55899977684
CID:6799185
PubChem ID:164871
Update Time:2024-10-11

6-Chloro-5-methylpyridazin-3(2h)-one Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 6-chloro-5-methyl-
    • SCHEMBL14123454
    • J-518593
    • CS-W019006
    • 6-Chloro-5-methylpyridazin-3-ol
    • DTXSID10168827
    • GS-3956
    • DA-17685
    • AKOS006346521
    • MFCD04971427
    • AKOS022634169
    • 6-Chloro-3-hydroxy-5-methylpyridazine
    • AMY25057
    • 6-Chloro-5-methyl-3(2H)-pyridazinone
    • 6-chloro-5-methyl-2,3-dihydropyridazin-3-one
    • SCHEMBL957290
    • 1822677-94-0
    • 1703-07-7
    • 3-chloro-4-methyl-1H-pyridazin-6-one
    • SY107824
    • 6-CHLORO-5-METHYL-2H-PYRIDAZIN-3-ONE
    • 6-chloro-5-methylpyridazin-3(2h)-one
    • 6-Chloro-5-methylpyridazin-3(2h)-one
    • Inchi: 1S/C5H5ClN2O/c1-3-2-4(9)7-8-5(3)6/h2H,1H3,(H,7,9)
    • InChI Key: UGDOVAWXAHZLEV-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC(NN=1)=O

Computed Properties

  • Exact Mass: 144.0090405g/mol
  • Monoisotopic Mass: 144.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 41.5Ų
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